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Compound of Interest

Compound Name: Tiglaldehyde

Cat. No.: B044138

Essential Safety and Handling Guide for
Tiglaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tiglaldehyde (trans-2-Methyl-2-butenal) in a laboratory setting.
Adherence to these guidelines is critical for ensuring personnel safety and regulatory
compliance.

Quantitative Safety and Property Data

The following table summarizes key quantitative data for Tiglaldehyde. A notable lack of
comprehensive public toxicity data necessitates a cautious approach, treating the substance
with a high degree of care.
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Property Value Reference | Notes
Chemical Formula CsHsO

Molecular Weight 84.12 g/mol

Appearance Colorless to pale yellow liquid [1]

Odor Pungent, characteristic odor [2]

Boiling Point 116-119 °C (at 752 mmHg) [1]

Flash Point 18.33 °C (65 °F) - Closed Cup [3] Highly flammable.
Density 0.871 g/mL at 25 °C [1]

Solubility Soluble in water and organic 0]

solvents like alcohol.

Occupational Exposure Limits
(PEL, TLV, REL)

No data available

Safety Data Sheets from
multiple suppliers confirm that
occupational exposure limits
have not been established.[4]
It is crucial to handle this
substance in a well-ventilated
area, preferably a chemical
fume hood, to minimize

inhalation exposure.

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

The lethal dose (LD50) and
lethal concentration (LC50) for
Tiglaldehyde are not specified
in the reviewed safety data
sheets.[4] Due to the lack of
data, this chemical should be
handled as if it were toxic. For
context, a related isomer, 3-
Methyl-2-butenal, has reported
oral LD50 in rats of 690 mg/kg
and an inhalation LC50 in rats

of 3,700 mg/m3 over 4 hours.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Tiglaldehyde is crucial for laboratory safety. The following
workflow must be followed:

Preparation and Hazard Assessment

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Tiglaldehyde.[2][4]

¢ Risk Assessment: Conduct a risk assessment for the specific procedures you will be
performing. Identify potential hazards such as splashes, vapor inhalation, and fire.

o Emergency Preparedness: Ensure that a safety shower, eyewash station, and a Class B fire
extinguisher (foam, dry chemical, or carbon dioxide) are readily accessible.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles that conform to EN 166 (EU) or
NIOSH (US) standards. A full-face shield is recommended when there is a significant risk of
splashing.[4]

e Skin Protection:

o Gloves: Wear chemically impermeable gloves (e.qg., nitrile rubber). Inspect gloves for any
signs of degradation or puncture before use.

o Lab Coat: A flame-resistant lab coat or chemical-resistant apron should be worn to protect
against splashes.[4]

o Footwear: Closed-toe shoes are required.

o Respiratory Protection: All handling of Tiglaldehyde should be conducted in a certified
chemical fume hood to minimize vapor inhalation.[4] If a fume hood is not available or if
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exposure limits are likely to be exceeded, a full-face respirator with an appropriate organic
vapor cartridge is necessary.[4]

Handling and Experimental Work

o Ventilation: Always handle Tiglaldehyde in a well-ventilated area, preferably within a
chemical fume hood.[4]

« Ignition Sources: Tiglaldehyde is highly flammable.[3] Keep it away from open flames, hot
surfaces, sparks, and any other potential ignition sources.[4] Use non-sparking tools and
explosion-proof equipment where necessary.[4]

e Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all
metal containers and equipment are properly grounded.[2]

o Storage: Store Tiglaldehyde in a tightly sealed container in a cool, dry, and well-ventilated
area designated for flammable liquids.[4] Keep it away from incompatible materials such as
strong oxidizing agents, strong bases, and strong reducing agents.[2]

Accidental Spills

» Evacuation: In the event of a spill, immediately evacuate non-essential personnel from the
area.

» Ventilation and Ignition Control: Ensure the area is well-ventilated and eliminate all sources
of ignition.[4]

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the liquid. Do not use combustible materials like paper towels.

» Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it into a
sealed, labeled container for hazardous waste disposal.

» Reporting: Report all spills to the laboratory supervisor and the institutional Environmental
Health and Safety (EHS) department.

Disposal Plan
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Proper disposal of Tiglaldehyde and its contaminated waste is a legal and ethical
responsibility to protect the environment.

Waste Segregation and Collection

» Designated Waste Container: Collect all Tiglaldehyde waste, including contaminated
absorbent materials and disposable PPE, in a dedicated, properly labeled, and chemically

compatible container.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Tiglaldehyde" or "trans-2-Methyl-2-butenal.”

Disposal Procedure

e Consult EHS: Do not dispose of Tiglaldehyde down the drain or with general laboratory
waste.[4] All disposal must be handled through your institution's Environmental Health and
Safety (EHS) department.

o Professional Disposal: The waste must be disposed of at an approved hazardous waste
treatment and disposal facility in accordance with all local, state, and federal regulations.[4]

Workflow Visualization

The following diagram illustrates the essential workflow for safely handling Tiglaldehyde, from

preparation to final disposal.
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Tiglaldehyde Safe Handling Workflow
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Caption: Workflow for safe handling of Tiglaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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